(2E)-1-(3,4-Dimethylphenyl)-3-(2-methoxyphenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-(3,4-dimethylphenyl)-3-(2-methoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C18H18O2/c1-13-8-9-16(12-14(13)2)17(19)11-10-15-6-4-5-7-18(15)20-3/h4-12H,1-3H3/b11-10+
• InChI Key: HKOUHDNOFWJGLO-ZHACJKMWSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)C=CC2=CC=CC=C2OC)C
• Isomeric SMILES: CC1=C(C=C(C=C1)C(=O)/C=C/C2=CC=CC=C2OC)C
• Molecular Formula: C18H18O2
• Molecular Weight: 266.3 g/mol

Description

(2E)-1-(3,4-Dimethylphenyl)-3-(2-methoxyphenyl)prop-2-en-1-one, commonly known as DMPMP, is a compound of interest in the scientific community due to its unique properties. DMPMP has been studied for its potential applications in various fields, including synthesis, scientific research, and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of DMPMP is not yet fully understood. It is believed that DMPMP acts as an agonist at the serotonin 5-HT2A receptor, which is involved in regulating mood, appetite, and sleep. Additionally, DMPMP has been found to act as an antagonist at the dopamine D2 receptor, which is involved in regulating motor control and reward. DMPMP has also been found to act as an agonist at the GABA-A receptor, which is involved in regulating anxiety and fear.
Biochemical and Physiological Effects
DMPMP has been found to have a variety of biochemical and physiological effects. It has been found to have anxiolytic and antidepressant effects, as well as anti-inflammatory, anti-nociceptive, and anti-convulsant effects. Additionally, DMPMP has been found to have neuroprotective and cardioprotective effects. It has also been found to have anticonvulsant and antinociceptive effects.

Advantages and Limitations for Lab Experiments

The advantages of using DMPMP in laboratory experiments include its low cost, availability, and ease of synthesis. Additionally, DMPMP is a relatively safe compound and is not toxic at low concentrations. However, there are some limitations to using DMPMP in laboratory experiments. DMPMP is not very soluble in water, which can make it difficult to use in certain experiments. Additionally, the effects of DMPMP on the body can vary depending on the dose and the individual.

Future Directions

The potential future directions for DMPMP research include investigating its effects on other receptors, such as the serotonin 5-HT2B and 5-HT2C receptors. Additionally, further research could be done to investigate the effects of DMPMP on the immune system and its potential therapeutic applications. Additionally, further research could be done to investigate the effects of DMPMP on the cardiovascular system, as well as its potential use as a neuroprotective agent. Finally, further research could be done to investigate the effects of DMPMP on the endocrine system and its potential use as an anti-obesity agent.

Synthesis Methods

DMPMP can be synthesized by several methods. The most common method is through the reaction of 1-methyl-3-nitrobenzene and 2-methoxy-4-methylphenol in the presence of an acid catalyst. This reaction produces a nitroalkene intermediate which is then reduced to DMPMP using sodium borohydride. The reaction can also be catalyzed using palladium on carbon. Other methods for synthesizing DMPMP include the reaction between 2-methoxy-4-methylphenol and 3-methyl-2-nitrobenzene in the presence of a base catalyst, and the reaction between 3-methyl-2-nitrobenzene and 2-methoxy-4-methylphenol in the presence of a palladium catalyst.

Scientific Research Applications

DMPMP has been studied for its potential applications in scientific research. It has been used to study the effects of environmental stressors on aquatic organisms, as well as the effects of drugs on the nervous system. DMPMP has also been used to study the effects of drugs on the cardiovascular system, and to investigate the effects of environmental contaminants on human health. Additionally, DMPMP has been used to investigate the effects of various drugs on cell signaling pathways.